Cas no 1805310-98-8 (6-(Difluoromethyl)-4-methylnicotinaldehyde)

• Product Name: 6-(Difluoromethyl)-4-methylnicotinaldehyde
• CAS No: 1805310-98-8
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4849012
• Update Time: 2025-05-19

6-(Difluoromethyl)-4-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methylnicotinaldehyde
• 2-(Difluoromethyl)-4-methylpyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO/c1-5-2-7(8(9)10)11-3-6(5)4-12/h2-4,8H,1H3
• InChI Key： OIWJTUVFTQSXEX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(C=O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.3
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-4-methylnicotinaldehyde

Introduction to 6-(Difluoromethyl)-4-methylnicotinaldehyde (CAS No. 1805310-98-8)

6-(Difluoromethyl)-4-methylnicotinaldehyde, identified by the CAS number 1805310-98-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative exhibits a unique structural motif featuring a difluoromethyl substituent and a methyl group at the 4-position of the nicotinaldehyde backbone. Such structural features make it a valuable intermediate in the development of novel bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The significance of 6-(Difluoromethyl)-4-methylnicotinaldehyde lies in its potential applications as a building block for drug discovery. The presence of the difluoromethyl group is particularly noteworthy, as this moiety is frequently incorporated into pharmacophores to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In recent years, the strategic use of fluorinated compounds has become increasingly prevalent in medicinal chemistry, driven by their ability to modulate molecular interactions at the atomic level.

Recent studies have highlighted the utility of aldehydes like 6-(Difluoromethyl)-4-methylnicotinaldehyde in synthesizing heterocyclic scaffolds that exhibit promising biological activity. For instance, derivatives of nicotinaldehyde have been explored for their potential in inhibiting enzymes involved in inflammatory responses and neurodegenerative diseases. The structural flexibility offered by the aldehyde functional group allows for further derivatization, enabling chemists to fine-tune properties such as solubility, lipophilicity, and target specificity.

The incorporation of a methyl group at the 4-position of the nicotinaldehyde core further enhances its synthetic appeal. This substitution pattern is commonly observed in bioactive molecules where steric and electronic tuning is crucial for optimal receptor binding. The combination of these structural elements—difluoromethyl, methyl, and the aldehyde moiety—makes 6-(Difluoromethyl)-4-methylnicotinaldehyde a versatile precursor for exploring new chemical entities (NCEs) with therapeutic potential.

In the realm of drug development, the synthesis of 6-(Difluoromethyl)-4-methylnicotinaldehyde has been optimized using modern catalytic methods to improve yield and selectivity. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling and copper-assisted C-H activation, have enabled efficient construction of its molecular framework. These advancements not only streamline production but also open avenues for scalable manufacturing processes suitable for industrial applications.

One particularly compelling application area involves the use of 6-(Difluoromethyl)-4-methylnicotinaldehyde in designing small-molecule probes for biochemical assays. Aldehydes are well-suited for Michael addition reactions, allowing for rapid assembly of complex structures with precise functionalization. This property is exploited in high-throughput screening (HTS) campaigns to identify lead compounds that modulate key biological pathways implicated in diseases such as cancer and autoimmune disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can significantly influence pharmacokinetic profiles, including pharmacokinetics (PK) and pharmacodynamics (PD). By replacing hydrogen atoms with fluorine, chemists can modulate reactivity, stability, and interactions with biological targets. In this context, 6-(Difluoromethyl)-4-methylnicotinaldehyde serves as a scaffold that allows medicinal chemists to explore these effects systematically.

Recent computational studies have also underscored the importance of 6-(Difluoromethyl)-4-methylnicotinaldehyde as a key intermediate in structure-activity relationship (SAR) analysis. Molecular modeling techniques have been employed to predict how modifications around the nicotinaldehyde core—affecting both steric hindrance and electronic distribution—impact binding affinity to protein targets. Such insights are critical for guiding synthetic efforts toward optimizing lead compounds before they enter preclinical testing.

The broader impact of compounds like 6-(Difluoromethyl)-4-methylnicotinaldehyde extends beyond academic research into industrial drug discovery programs. Pharmaceutical companies increasingly rely on specialized intermediates like this one to accelerate pipeline development. By providing a robust platform for chemical diversification, it enables researchers to generate libraries of compounds with tailored properties for further evaluation.

In conclusion,6-(Difluoromethyl)-4-methylnicotinaldehyde (CAS No. 1805310-98-8) represents a significant asset in modern synthetic chemistry and drug design. Its unique structural features—combining a difluoromethyl, a methyl, and an aldehyde group—position it as an indispensable building block for exploring novel therapeutic agents. As research continues to uncover new applications for fluorinated derivatives,6-(Difluoromethyl)-4-methylnicotinaldehyde is poised to remain at the forefront of bioorganic synthesis and medicinal chemistry innovation.